Cas no 1266930-11-3 (1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid is a fluorinated triazole derivative with notable applications in medicinal chemistry and agrochemical research. Its structure features a trifluoromethyl group, enhancing lipophilicity and metabolic stability, while the carboxylic acid moiety allows for further functionalization. The isopropyl substituent contributes to steric modulation, influencing binding interactions. This compound is particularly valuable as a building block for designing bioactive molecules, owing to its potential to improve pharmacokinetic properties. Its synthetic versatility makes it useful in developing enzyme inhibitors, receptor modulators, and other pharmacophores. The trifluoromethyl group also imparts electron-withdrawing effects, which can fine-tune reactivity in heterocyclic systems.
1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid structure
1266930-11-3 structure
Product Name:1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1266930-11-3
MF:C7H8F3N3O2
MW:223.15253162384
CID:3160753
PubChem ID:71695480
Update Time:2025-10-29

1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
    • AT24843
    • Z1259400772
    • 1266930-11-3
    • AKOS022444734
    • EN300-91005
    • 1-Isopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylicacid
    • 1-Isopropyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
    • IWSZDSRUSDIUMV-UHFFFAOYSA-N
    • C7H8F3N3O2
    • 1-propan-2-yl-5-(trifluoromethyl)triazole-4-carboxylic acid
    • RAC93011
    • SCHEMBL23130844
    • Inchi: 1S/C7H8F3N3O2/c1-3(2)13-5(7(8,9)10)4(6(14)15)11-12-13/h3H,1-2H3,(H,14,15)
    • InChI Key: IWSZDSRUSDIUMV-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)O)N=NN1C(C)C)(F)F

Computed Properties

  • Exact Mass: 223.05686099Da
  • Monoisotopic Mass: 223.05686099Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 68Ų

1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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Additional information on 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1266930-11-3)

The compound 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1266930-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This triazole-based carboxylic acid derivative, characterized by the presence of a trifluoromethyl group and an isopropyl substituent, exhibits promising pharmacological properties, making it a subject of intensive research.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the development of protease inhibitors, particularly those targeting viral enzymes.

In addition to its synthetic utility, 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid has shown notable activity in preclinical models of inflammatory diseases. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a modulator of NF-κB signaling, suggesting potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The trifluoromethyl group was identified as critical for binding affinity, underscoring the importance of this moiety in drug design.

Further investigations have explored the compound's mechanism of action at the molecular level. A 2024 study utilizing X-ray crystallography and molecular docking revealed its interaction with the active site of cyclooxygenase-2 (COX-2), providing insights into its anti-inflammatory properties. These findings pave the way for the development of next-generation COX-2 inhibitors with improved selectivity and reduced side effects.

The versatility of 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid extends beyond its therapeutic potential. Recent work in chemical biology has employed this compound as a building block for the synthesis of fluorescent probes, enabling real-time monitoring of enzymatic activity in live cells. This application highlights its value in both drug discovery and diagnostic tool development.

Despite these advancements, challenges remain in optimizing the compound's metabolic stability and oral bioavailability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising compound into clinical applications.

In conclusion, 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid represents a versatile and pharmacologically relevant scaffold with broad implications for drug discovery and chemical biology. Continued research into its synthesis, mechanism, and applications will likely yield significant contributions to the field in the coming years.

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